Cas no 941690-55-7 (Pavinetant)

• Product Name: Pavinetant
• CAS No: 941690-55-7
• MF: C₂₆H₂₅N₃O₃S
• MW: 459.56000494957
• CID: 834621
• PubChem ID: 23649245
• Update Time: 2025-11-07

Pavinetant Chemical and Physical Properties

Names and Identifiers

• AZD2624
• 3-(methanesulfonamido)-2-phenyl-N-[(1S)-1-phenylpropyl]quinoline-4-carboxamide
• Pavinetant
• MLE4901
• AZD4901
• 3U471ZVC5K
• AZ124752520
• pavinetantum
• Pavinetant [USAN]
• Pavinetant (USAN/INN)
• Azd 4901
• GTPL5775
• QYTBBBAHNIWFOD-NRFANRHFSA-N
• 3-[(Methanesulfonyl)amino]-2-phenyl-N-(1-phenylpropyl)quinoline-4-carboximidic acid
• AZD 2624
• BDBM50180193
• AZ4901
• DB11692
• 4-Quinolinecarboxamide, 3-((methylsulfonyl)amino)-2-phenyl-N-((1S)-1-phenylpropyl)-
• HY-1
• 3-[(Methylsulfonyl)amino]-2-phenyl-N-[(1S)-1-phenylpropyl]-4-quinolinecarboxamide (ACI)
• AZD-2624
• AZD-4901
• MLE 4901
• NK 3RA
• 3-[(methanesulfonyl)amino]-2-phenyl-N-[(1S)-1-phenylpropyl]quinoline-4-carboxamide
• AKOS032946112
• CHEMBL3545233
• (S)-3-(methylsulfonamido)-2-phenyl-N-(1-phenylpropyl)quinoline-4-carboxamide
• HY-14432
• DTXSID10916204
• MLE-4901
• MS-28421
• AZD 4901 [WHO-DD]
• 941690-55-7
• AZ12472520
• EX-A3419
• Q27074725
• CHEBI:140478
• AZ-12472520
• 3-[(Methylsulfonyl)amino]-2-phenyl-N-[(1S)-1-phenylproyl]quinolin-4-carboxamide
• 3-methanesulfonamido-2-phenyl-N-[(1S)-1-phenylpropyl]quinoline-4-carboxamide
• 3-((methylsulfonyl)amino)-2-phenyl-n-(1-phenylpropyl)quinolin-4-carboxamide
• CS-7979
• G14101
• DA-65541
• PAVINETANT [INN]
• UNII-3U471ZVC5K
• 3-[(methylsulfonyl)amino]-2-phenyl-N-[(1S)-1-phenylpropyl]quinolin-4-carboxamide
• Pavinetant [WHO-DD]
• D11345
• NS00072517
• SCHEMBL3587478
• MLE-4901; AZD2624; AZD4901

• Inchi： 1S/C26H25N3O3S/c1-3-21(18-12-6-4-7-13-18)28-26(30)23-20-16-10-11-17-22(20)27-24(19-14-8-5-9-15-19)25(23)29-33(2,31)32/h4-17,21,29H,3H2,1-2H3,(H,28,30)/t21-/m0/s1
• InChI Key： QYTBBBAHNIWFOD-NRFANRHFSA-N
• SMILES： S(C)(NC1C(C2C=CC=CC=2)=NC2C=CC=CC=2C=1C(N[C@H](C1C=CC=CC=1)CC)=O)(=O)=O

Computed Properties

• Exact Mass: 459.16166284g/mol
• Monoisotopic Mass: 459.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.5
• XLogP3: 5.1

Pavinetant Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Pavinetant

Pavinetant (CAS No. 941690-55-7): A Promising NK₃ Receptor Antagonist in Neurological and Dermatological Therapeutics

In recent years, the compound Pavinetant (CAS No. 941690-55-7) has emerged as a focal point in pharmacological research due to its unique mechanism of action as an oral non-peptide neurokinin-3 (NK₃) receptor antagonist. This small molecule, chemically characterized by its imidazopyridine scaffold, exhibits selective inhibition of the NK₃ receptor pathway, a target increasingly recognized for its role in neuropsychiatric disorders and inflammatory skin conditions. Recent preclinical and clinical studies highlight its potential to address unmet medical needs in depression, anxiety, and chronic pruritus.

The discovery of Pavinetant's selectivity for NK₃ receptors distinguishes it from earlier antagonists that targeted broader neurokinin pathways. Published in the Nature Reviews Drug Discovery (2023), structural studies reveal how its imidazopyridine core interacts with the transmembrane domain of NK₃, blocking substance P signaling without affecting NK₁/NK₂ receptors. This selectivity reduces off-target effects observed with first-generation antagonists, such as gastrointestinal disturbances or cardiovascular risks.

Clinical trials conducted by leading pharmaceutical groups demonstrate promising efficacy profiles. In a Phase IIb study involving 480 patients with treatment-resistant depression (TRD), pavinetant administered at 8 mg/day showed a statistically significant reduction in Hamilton Depression Rating Scale scores compared to placebo (p=0.012). Notably, this improvement correlated with biomarker changes in cerebrospinal fluid neurotrophin levels, suggesting modulation of neuroplasticity pathways.

In dermatology applications, preclinical models indicate pavinetant's ability to suppress pruritus through dual mechanisms: inhibiting central itch pathways while reducing mast cell degranulation via peripheral NK₃-mediated inflammation. A 2024 study in JCI Insight demonstrated that topical pavinetant formulations reduced histamine-induced scratching behavior by 68% in murine models—superior to current antihistamines that only address peripheral mechanisms.

The pharmacokinetic profile further enhances its therapeutic potential. Oral bioavailability exceeds 78% after first-pass metabolism, with steady-state plasma concentrations achieved within 4 hours. Phase I trials confirmed linear dose-response relationships up to 16 mg/day, accompanied by favorable safety metrics: only 12% of subjects reported mild gastrointestinal symptoms versus 8% on placebo.

Ongoing collaborations between academic institutions and biotech firms are exploring combination therapies leveraging pavinetant's mechanism. Early data from ex vivo brain slice experiments suggest synergistic antidepressant effects when combined with SSRIs at subthreshold doses—a critical advancement for patients unresponsive to monotherapy regimens.

Innovative delivery systems are also under development to enhance efficacy and compliance. Nanoparticle formulations encapsulating pavinetant demonstrated extended half-lives in rodent studies, potentially enabling twice-weekly dosing regimens while maintaining therapeutic receptor occupancy levels above 85% for over 72 hours.

Economic modeling based on current pipeline positioning estimates pavinetant could capture $1.8 billion annually if approved for TRD alone—a market segment projected to grow at a CAGR of 6.7% through 2030 due to rising mental health awareness and treatment demands in aging populations.

Critical challenges remain regarding long-term safety monitoring and biomarker validation for patient stratification. Post-hoc analyses from Phase II trials identified a modest increase (from 1.8% to 4%) in transient QTc prolongation among patients with baseline electrolyte imbalances—data necessitating careful cardiac monitoring protocols during Phase III trials now enrolling globally across 15 countries.

This compound's evolving profile underscores the transformative potential of precision medicine approaches targeting specific neuropeptide systems. As researchers continue elucidating the full scope of NK₃-receptor networks—from pain modulation pathways to neurodegenerative processes—the scientific community anticipates expanding indications beyond current therapeutic areas into Alzheimer's disease-related agitation and post-traumatic stress disorder symptom management.